1-Acetoxy-2-pentanone
Overview
Description
1-Acetoxy-2-pentanone is a natural product found in Coffea arabica with data available.
Properties
Molecular Formula |
C7H12O3 |
|---|---|
Molecular Weight |
144.17 g/mol |
IUPAC Name |
2-oxopentyl acetate |
InChI |
InChI=1S/C7H12O3/c1-3-4-7(9)5-10-6(2)8/h3-5H2,1-2H3 |
InChI Key |
BASABAYVDBBLTL-UHFFFAOYSA-N |
SMILES |
CCCC(=O)COC(=O)C |
Canonical SMILES |
CCCC(=O)COC(=O)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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